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Compound of Interest

Compound Name: Cerium boride

CAS No.: 12008-02-5

Cat. No.: B576862

Get Quote

For Researchers, Scientists, and Materials Engineers

These application notes provide a comprehensive overview of the use of cerium boride
(CeB₆) as a sputtering target for the deposition of thin films. This document includes key

applications, detailed experimental protocols for radio frequency (RF) magnetron sputtering,

and the expected properties of the resulting films.

Introduction to Cerium Boride Thin Films
Cerium boride (CeB₆) is a refractory ceramic material known for its unique combination of

properties, including a low work function, high thermal stability, high hardness, and good

electrical conductivity.[1][2] These characteristics make CeB₆ thin films highly desirable for a

variety of advanced technological applications. Sputter deposition is a versatile physical vapor

deposition (PVD) technique well-suited for producing high-quality, uniform CeB₆ thin films.[3]

Key Applications
Sputtered CeB₆ thin films are utilized in a range of applications capitalizing on their distinct

electronic and material properties:
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Electron Emitters: Due to its low work function (experimentally observed around 3.3-3.4 eV

in sputtered films), CeB₆ is an excellent material for electron-emitting sources in devices

such as scanning electron microscopes (SEMs), transmission electron microscopes (TEMs),

and flat-panel displays.[4][5][6]

High-Temperature Electronics: The high melting point and thermal stability of cerium boride
make it suitable for conductive films and electrical contacts in devices that operate at

elevated temperatures.[1]

Protective and Hard Coatings: The inherent hardness of CeB₆ allows for its use as wear-

resistant coatings on cutting tools and other components, extending their operational lifetime.

[1]

Optical and Thermal Coatings: CeB₆ films can serve as protective layers on optical

components and as thermal barrier coatings in high-temperature environments like those

found in aerospace applications.[1]

Microelectronics and Semiconductors: These films can be integrated into microelectronic

devices as conductive layers, contributing to the performance and reliability of

semiconductor components.[1]

Experimental Protocol: RF Magnetron Sputtering of
Cerium Boride
This protocol outlines a typical procedure for depositing CeB₆ thin films using an RF magnetron

sputtering system. The parameters provided are based on experimental data and should be

optimized for specific equipment and desired film characteristics.

Equipment and Materials
Sputtering System: RF Magnetron Sputtering System with a high-vacuum chamber (base

pressure < 1.5 x 10⁻⁶ mbar).[4]

Sputtering Target: High-purity Cerium Boride (CeB₆) target (e.g., 99.5% or higher).

Substrates: Silicon (Si) wafers, glass, or other substrates compatible with high vacuum and

processing temperatures.
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Process Gas: High-purity Argon (Ar).

Substrate Holder: Capable of rotation and applying a negative bias.[4]

Characterization Equipment: X-ray Photoelectron Spectrometer (XPS) and Ultraviolet

Photoelectron Spectrometer (UPS) for chemical composition and work function analysis.

Sputtering Workflow Diagram
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Caption: General workflow for CeB₆ thin film deposition via RF magnetron sputtering.
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Step-by-Step Procedure
Substrate Preparation: Thoroughly clean the substrates to remove any organic and inorganic

contaminants. For silicon wafers, a standard RCA cleaning procedure followed by a

deionized water rinse and nitrogen drying is recommended.

System Setup: Install the CeB₆ sputtering target onto the magnetron cathode. Load the

cleaned substrates onto the substrate holder.

Vacuum Pumping: Evacuate the sputtering chamber to a base pressure of at least 1.5 x 10⁻⁶

mbar to minimize contamination from residual gases.[4]

Process Gas Introduction: Introduce high-purity argon gas into the chamber. Control the gas

flow to achieve the desired working pressure.

Parameter Setting: Set the key sputtering parameters. Based on available data, typical

starting parameters are:

RF Power: 100 W[4]

Argon Working Pressure: 1.7 x 10⁻² mbar[4]

Negative Substrate Bias: -375 V[4]

Substrate Rotation: 60 rpm (to ensure film uniformity)[4]

Pre-sputtering: Ignite the plasma and sputter the target for a short period (e.g., 5-10 minutes)

with the shutter closed. This step cleans the target surface of any oxides or contaminants.

Deposition: Open the shutter to begin the deposition of the CeB₆ film onto the substrates.

The deposition time will depend on the desired film thickness and the calibrated deposition

rate. Deposition times can range from 100 to 300 seconds.[4]

Cool Down and Venting: After deposition, turn off the RF power and allow the system to cool

down before venting the chamber to atmospheric pressure with an inert gas like nitrogen.

Sample Characterization: Analyze the deposited films to determine their properties. UPS is

particularly useful for measuring the work function, a critical parameter for electron emission
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applications.

Quantitative Data and Expected Film Properties
The properties of sputtered CeB₆ thin films are highly dependent on the deposition parameters.

The following tables summarize the relationship between these parameters and the resulting

film characteristics.

Sputtering Parameters for CeB₆ Deposition
Parameter Value Unit Reference

Sputtering Method RF Magnetron - [4]

Target Cerium Boride (CeB₆) - [4]

Base Pressure 1.5 x 10⁻⁶ mbar [4]

Process Gas Argon (Ar) - [4]

Working Pressure 1.7 x 10⁻² mbar [4]

RF Power 100 W [4]

Substrate Bias -375 V [4]

Substrate Rotation 60 rpm [4]

Resulting Film Properties
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Property Value Unit Notes Reference

Work Function

(Φ)
3.3 - 3.4 eV

Measured via

UPS after brief

in-situ ion

sputtering to

clean the

surface.

[4]

Chemical

Composition
Ce-B-O -

Surface analysis

often reveals

oxygen

incorporation,

which can be

reduced by ion

sputtering.

[4]

Parameter Influence on Film Properties
The relationship between sputtering parameters and the resulting film properties is complex.

The diagram below illustrates the general expected trends based on sputtering principles.
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Caption: Logical relationships between key sputtering parameters and resulting film properties.
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Sputtering Power: Generally, increasing the sputtering power leads to a higher deposition

rate as more atoms are ejected from the target per unit time.[7][8]

Working Pressure: The working pressure affects the mean free path of the sputtered atoms.

At very low pressures, deposition rates can be high. However, as pressure increases, more

collisions occur between sputtered atoms and the process gas, which can decrease the

deposition rate and potentially lead to rougher films.[7][9]

Substrate Bias: Applying a negative bias to the substrate can increase the energy of ions

bombarding the growing film. This often results in denser, more adherent films with modified

stress and microstructure.

Safety Precautions
Cerium boride in powder form can be flammable; handle sputtering targets with care.

Adhere to all safety protocols associated with high-voltage RF power supplies and high-

vacuum equipment.

Ensure proper grounding of the sputtering system to prevent electrical hazards.

Allow hot targets and substrates to cool completely before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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